Cas no 1897832-13-1 (4-phenylcycloheptan-1-amine)

• Product Name: 4-phenylcycloheptan-1-amine
• CAS No: 1897832-13-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD30476112
• CID: 5238272
• PubChem ID: 54297707
• Update Time: 2026-03-08

4-phenylcycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 4-phenyl-
• 4-phenylcycloheptan-1-amine

• MDL： MFCD30476112
• Inchi： 1S/C13H19N/c14-13-8-4-7-12(9-10-13)11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10,14H2
• InChI Key： NVBYQZRSPAYDIS-UHFFFAOYSA-N
• SMILES： C1(N)CCCC(C2=CC=CC=C2)CC1

Additional information on 4-phenylcycloheptan-1-amine

Research Brief on 4-Phenylcycloheptan-1-amine (CAS: 1897832-13-1): Recent Advances and Applications in Chemical Biology and Medicine

4-Phenylcycloheptan-1-amine (CAS: 1897832-13-1) is a structurally unique amine derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its cycloheptane ring substituted with a phenyl group and an amine functional group, has shown promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a valuable scaffold for drug discovery and development.

One of the key areas of research involving 4-phenylcycloheptan-1-amine is its role as a modulator of neurotransmitter systems. Preliminary investigations suggest that this compound exhibits affinity for serotonin and dopamine receptors, making it a candidate for the treatment of neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. The structural flexibility of the cycloheptane ring allows for fine-tuning of receptor interactions, which could lead to the development of more selective and efficacious therapeutics.

In addition to its neurological applications, 4-phenylcycloheptan-1-amine has been investigated for its potential in oncology. Recent in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways, although further research is needed to elucidate the precise molecular targets. These findings highlight the compound's versatility and its potential as a lead structure for anticancer drug development.

The synthesis of 4-phenylcycloheptan-1-amine has also been a focus of recent research. Advances in catalytic methods, including asymmetric hydrogenation and C-H activation, have enabled more efficient and stereoselective production of this compound. These synthetic improvements are critical for scaling up production and facilitating further pharmacological studies. Moreover, the development of novel derivatives through structural modifications has expanded the scope of its potential applications, offering new avenues for drug design.

Despite these promising developments, challenges remain in the clinical translation of 4-phenylcycloheptan-1-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-phenylcycloheptan-1-amine (CAS: 1897832-13-1) represents a compelling area of research in chemical biology and medicine. Its diverse pharmacological properties, coupled with advances in synthetic chemistry, make it a promising candidate for the development of novel therapeutics. Continued exploration of its mechanisms of action and optimization of its pharmacokinetic profile will be crucial for its successful translation into clinical applications.